3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride

Catalog No.
S940382
CAS No.
2059937-73-2
M.F
C10H14ClNO3
M. Wt
231.67 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid ...

CAS Number

2059937-73-2

Product Name

3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride

IUPAC Name

2-(aminomethyl)-3-(3-hydroxyphenyl)propanoic acid;hydrochloride

Molecular Formula

C10H14ClNO3

Molecular Weight

231.67 g/mol

InChI

InChI=1S/C10H13NO3.ClH/c11-6-8(10(13)14)4-7-2-1-3-9(12)5-7;/h1-3,5,8,12H,4,6,11H2,(H,13,14);1H

InChI Key

DSFGZAWYFPDIFV-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)O)CC(CN)C(=O)O.Cl

Canonical SMILES

C1=CC(=CC(=C1)O)CC(CN)C(=O)O.Cl

3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride is a synthetic organic compound characterized by its unique molecular structure. It has the molecular formula C10H14ClNO3C_{10}H_{14}ClNO_3 and a molecular weight of approximately 231.68 g/mol . This compound features an amino group, a hydroxyl group attached to a phenyl ring, and a propanoic acid moiety, making it an interesting candidate for various chemical and biological applications.

The chemical behavior of 3-amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride can be attributed to its functional groups. The amino group can participate in nucleophilic substitutions, while the carboxylic acid can engage in esterification or amidation reactions. The hydroxyl group on the phenyl ring can undergo oxidation or substitution reactions, depending on the reaction conditions and the presence of catalysts or reagents.

Synthesis of 3-amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride typically involves multi-step organic synthesis techniques. One common approach includes:

  • Formation of the Propanoic Acid Backbone: Starting from commercially available precursors, such as propanoic acid derivatives.
  • Introduction of the Hydroxymethyl Group: This can be achieved through methods such as formylation followed by reduction.
  • Amination: The final step involves introducing the amino group, which can be done via reductive amination or direct amination using appropriate reagents.

Each step requires careful control of reaction conditions to ensure high yields and purity of the final product.

3-Amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride has potential applications in:

  • Pharmaceutical Development: As a building block for drug synthesis, particularly in neuropharmacology.
  • Biochemical Research: As a reagent in studies involving amino acids and their derivatives.
  • Nutraceuticals: Potential use in dietary supplements targeting cognitive function due to its structural similarities with neurotransmitter precursors.

Interaction studies involving 3-amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride are crucial for understanding its potential therapeutic effects. Preliminary investigations could focus on:

  • Receptor Binding: Assessing how this compound interacts with neurotransmitter receptors.
  • Enzyme Inhibition: Evaluating its role as an inhibitor or modulator of enzymes involved in metabolic pathways.
  • Synergistic Effects: Studying interactions with other compounds to enhance efficacy or reduce toxicity.

Several compounds share structural similarities with 3-amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride. These include:

Compound NameMolecular FormulaUnique Features
3-Amino-2-methylpropanoic acidC4H9NO2C_4H_9NO_2Simpler structure; lacks hydroxyl group on phenyl ring
Methyl 3-amino-2-hydroxypropanoate hydrochlorideC4H10ClNO3C_4H_{10}ClNO_3Methyl ester form; different biological activity profile
PhenylalanineC9H11NO2C_{9}H_{11}NO_2Natural amino acid; broader biological significance

The uniqueness of 3-amino-2-[(3-hydroxyphenyl)methyl]propanoic acid hydrochloride lies in its specific combination of functional groups that may confer distinct biological activities not found in these other compounds. Further research is needed to fully characterize its properties and potential uses compared to these similar compounds.

Dates

Last modified: 08-16-2023

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